N,N'-bis(2,4-dinitrophenyl)hexane-1,6-diamine

• CAS RN: 54897-75-5
• Molecular Formula: C18H20N6O8
• Molecular Weight: 448.4 g/mol
• IUPAC Name: N,N'-bis(2,4-dinitrophenyl)hexane-1,6-diamine
• InChI: InChI=1S/C18H20N6O8/c25-21(26)13-5-7-15(17(11-13)23(29)30)19-9-3-1-2-4-10-20-16-8-6-14(22(27)28)12-18(16)24(31)32/h5-8,11-12,19-20H,1-4,9-10H2
• InChI Key: YNFDBECNMFCIMN-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])NCCCCCCNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

N,N'-bis(2,4-dinitrophenyl)hexane-1,6-diamine, also known as dinoseb, is a synthetic chemical compound that has been widely used as a herbicide and pesticide. It is a yellow crystalline solid that is highly toxic and can cause serious health problems. Despite its toxic nature, dinoseb has been extensively studied for its potential applications in scientific research.

Mechanism Of Action

Dinoseb exerts its toxic effects by disrupting mitochondrial function and inducing oxidative stress in cells. It has been shown to cause DNA damage and inhibit cell proliferation, leading to cell death.

Biochemical And Physiological Effects

Dinoseb has been shown to cause a range of biochemical and physiological effects, including oxidative stress, DNA damage, mitochondrial dysfunction, and inhibition of cell proliferation. It has also been shown to be toxic to the liver, kidneys, and reproductive system.

Advantages And Limitations For Lab Experiments

Dinoseb has several advantages as a tool for scientific research, including its ability to induce oxidative stress and DNA damage in cells, making it a useful model for studying the effects of environmental toxins on human health. However, its highly toxic nature and potential health hazards make it challenging to work with in the laboratory.

Future Directions

There are several future directions for research on N,N'-bis(2,4-dinitrophenyl)hexane-1,6-diamine, including further studies on its mechanism of action, its effects on human health, and its potential applications in the development of new drugs and therapies. Additionally, there is a need for more research on the environmental impact of N,N'-bis(2,4-dinitrophenyl)hexane-1,6-diamine and its potential role in the development of cancer and other diseases.

Synthesis Methods

Dinoseb can be synthesized through a series of chemical reactions involving the nitration of 2,4-dinitrophenol and subsequent condensation with 1,6-diaminohexane. The resulting compound is purified through recrystallization and can be further analyzed using various spectroscopic techniques.

Scientific Research Applications

Dinoseb has been used in various scientific research applications, including as a tool to study the mechanism of action of other toxic compounds. It has been shown to induce oxidative stress and DNA damage in cells, making it a useful model to study the effects of environmental toxins on human health.